5-Phenyl-hex-5-en-1-ol

• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 5-phenylhex-5-en-1-ol
• InChI: InChI=1S/C12H16O/c1-11(7-5-6-10-13)12-8-3-2-4-9-12/h2-4,8-9,13H,1,5-7,10H2
• InChI Key: YWPVZMOWJHJZQM-UHFFFAOYSA-N
• Canonical SMILES: C=C(CCCCO)C1=CC=CC=C1

Description

5-Phenyl-hex-5-en-1-ol (C₁₂H₁₄O, molecular weight 174.24 g/mol) is an unsaturated alcohol featuring a phenyl substituent at the C5 position of a hex-5-en-1-ol backbone. Its structure comprises a six-carbon chain with a hydroxyl group at C1, a double bond between C5 and C6, and a phenyl group attached to C4.

Comparison with Similar Compounds

5-Hexen-1-ol (CAS 821-41-0)

• Molecular Formula : C₆H₁₂O
• Molecular Weight : 100.16 g/mol
• Structure : A straight-chain unsaturated alcohol with a double bond between C5 and C6 and a hydroxyl group at C1.
• Physical Properties : Density = 0.834 g/mL (lit.) .
• Key Differences : Lacks the phenyl substituent, resulting in lower molecular weight and reduced steric hindrance. Reactivity is dominated by the terminal double bond, making it a precursor for epoxidation or hydrofunctionalization reactions.

5-Methyl-hex-5-en-1-ol (CAS 5212-80-6)

• Molecular Formula : C₇H₁₄O
• Molecular Weight : 114.19 g/mol
• Structure : Features a methyl group at C5 instead of phenyl.
• Key Differences : The methyl group introduces moderate steric effects compared to phenyl, altering regioselectivity in reactions. For example, diboration or epoxidation may favor different sites due to electronic and steric modulation .

6-Phenyl-hex-5-en-2-yn-1-ol

• Molecular Formula : C₁₂H₁₂O
• Molecular Weight : 172.23 g/mol
• Structure : Combines a phenyl group at C6 with a conjugated enyne system (double bond at C5–C6 and triple bond at C2–C3).
• Key Differences: The presence of an alkyne enhances reactivity toward cycloaddition or Sonogashira coupling. The hydroxyl group at C1 and phenyl group create a polarizable scaffold for asymmetric catalysis .

5-(Dimethylamino)pent-2-en-1-ol (CAS 1899162-07-2)

• Molecular Formula: C₇H₁₅NO
• Molecular Weight : 129.20 g/mol
• Structure: Contains a dimethylamino group at C5 and a double bond at C2–C3.
• Key Differences: The amino group imparts basicity and hydrogen-bonding capability, making it suitable for pharmaceutical applications (e.g., as a chiral auxiliary or drug intermediate) .

Structural and Reactivity Analysis

Electronic Effects

• 5-Phenyl-hex-5-en-1-ol : The phenyl group is electron-withdrawing via conjugation, polarizing the double bond and increasing susceptibility to electrophilic attack. This contrasts with 5-methyl-hex-5-en-1-ol, where the methyl group is electron-donating, stabilizing the double bond .
• 5-Hexen-1-ol : Lacking substituents, its reactivity is dominated by the electron-rich double bond, favoring reactions like hydroboration or epoxidation .

Steric Effects

• In contrast, 5-methyl-hex-5-en-1-ol and 5-hexen-1-ol exhibit lower steric demands, enabling faster reaction kinetics .

Data Table: Comparative Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Density (g/mL)	Notable Applications
5-Phenyl-hex-5-en-1-ol	C₁₂H₁₄O	174.24	Phenyl (C5)	N/A	Chiral intermediates
5-Hexen-1-ol	C₆H₁₂O	100.16	None	0.834	Epoxidation precursors
5-Methyl-hex-5-en-1-ol	C₇H₁₄O	114.19	Methyl (C5)	N/A	Steric studies
6-Phenyl-hex-5-en-2-yn-1-ol	C₁₂H₁₂O	172.23	Phenyl (C6), alkyne	N/A	Conjugated systems
5-(Dimethylamino)pent-2-en-1-ol	C₇H₁₅NO	129.20	Dimethylamino (C5)	N/A	Pharmaceuticals